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An Objective Comparison of the Efficacy of Lanperisone, Baclofen, and Diazepam as Muscle

Relaxants

This guide provides a detailed comparison of the efficacy, mechanisms of action, and safety

profiles of three centrally acting muscle relaxants: Lanperisone, Baclofen, and Diazepam. The

information is intended for researchers, scientists, and drug development professionals, with a

focus on presenting experimental data and methodologies to support objective evaluation.

Mechanisms of Action
The therapeutic effects of Lanperisone, Baclofen, and Diazepam in the management of muscle

spasticity are rooted in their distinct interactions with the central nervous system.

Lanperisone: Lanperisone, along with similar drugs like tolperisone and eperisone, is a

centrally acting muscle relaxant.[1][2] Its precise mechanism is not fully understood, but it is

believed to act at the reticular formation in the brainstem by blocking voltage-gated sodium and

calcium channels.[2][3] This action inhibits both monosynaptic and polysynaptic reflex

transmission.[4] By decreasing the influx of sodium and inhibiting voltage-dependent calcium

channels, Lanperisone reduces the release of neurotransmitters, leading to a decrease in

muscle tone.[1][4]

Baclofen: Baclofen is a derivative of the inhibitory neurotransmitter gamma-aminobutyric acid

(GABA).[5] It functions as a selective agonist for GABA-B receptors in the spinal cord.[6][7][8]

The binding of Baclofen to these receptors leads to the hyperpolarization of afferent nerve
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terminals, which in turn inhibits both monosynaptic and polysynaptic reflexes.[5] This is

achieved by reducing the release of excitatory neurotransmitters.[6]

Diazepam: Diazepam is a benzodiazepine that enhances the effect of GABA at GABA-A

receptors.[9][10][11] By binding to a specific site on the GABA-A receptor, Diazepam increases

the frequency of chloride channel opening, leading to an enhanced inhibitory effect of GABA.

[11] This results in a generalized dampening of central nervous system activity, which

contributes to its muscle relaxant effects.[11]

Signaling Pathway Diagrams
The following diagrams illustrate the proposed signaling pathways for each drug.
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Lanperisone's inhibitory action on ion channels.
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Diazepam's potentiation of GABA at GABA-A receptors.

Comparative Efficacy: Clinical Data
Direct head-to-head clinical trial data comparing Lanperisone with Baclofen or Diazepam is

limited. However, indirect comparisons can be drawn from studies evaluating these drugs
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against other agents.

Lanperisone vs. Eperisone
A double-blind, multicenter study compared the effects of Lanperisone and Eperisone in 320

patients with cervical and lower back syndrome.

Table 1: Comparison of Lanperisone and Eperisone

Parameter
Lanperisone (100 mg
b.i.d.)

Eperisone (150 mg t.i.d.)

Duration of Treatment 2 weeks 2 weeks

Patient Population
Cervical and lower back

syndrome

Cervical and lower back

syndrome

| Outcome | Lanperisone showed longer-lasting inhibitory actions on spinal reflexes compared

to eperisone.[1] | Eperisone's inhibition was eliminated much faster than that produced by

lanperisone.[12] |

Baclofen vs. Diazepam
Several studies have directly compared the efficacy of Baclofen and Diazepam in treating

spasticity.

Table 2: Comparison of Baclofen and Diazepam in Spasticity
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Study
Patient
Population

Baclofen
Dosage

Diazepam
Dosage

Key Findings

Roussan et al.,
1985[13][14]

13 patients
with spasticity

25 to 60
mg/day

10 to 40
mg/day

Both drugs
produced
overall
improvement
with no
significant
difference in
patient
preference.
Side effects,
particularly
daytime
sedation, were
more common
with
Diazepam.[13]
[14]

From and

Heltberg,

1975[15]

17 patients with

multiple sclerosis
Not specified Not specified

No significant

difference in

efficacy was

found between

the two drugs for

spasticity,

clonus, flexor

spasms, gait,

and bladder

function.

Sedation was

more frequent

with Diazepam.

[15]
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| Thiyagarajan et al., 2024[16] | 60 patients with acquired spinal cord injuries | 5 mg thrice daily

| 5 mg thrice daily | Baclofen was found to be superior to Diazepam, especially for flexor

spasticity of the lower limbs.[16] |

Indirect Comparison via Tolperisone
Given that Lanperisone is pharmacologically similar to Tolperisone, studies comparing

Tolperisone to Baclofen can provide indirect insights.

Table 3: Comparison of Baclofen and Tolperisone in Spinal Cord Injury-Induced Spasticity

Parameter Baclofen Tolperisone

Improvement in Muscle Tone

(MAS)
Significant improvement. Significant improvement.

Improvement in Muscle

Strength (MRC)

No significant difference

between groups.[17]

No significant difference

between groups.[17]

Functional Outcomes (Barthel

Index)

Less improvement compared

to Tolperisone.[17][18]

Greater improvement in

activities of daily living.[17][18]

| Side Effects | More side effects, including asthenia, drowsiness, and sleepiness.[19] | Fewer

side effects, mainly dyspepsia and epigastric pain.[19] |

Experimental Protocols
Understanding the methodologies of the cited studies is crucial for interpreting the results.

Baclofen vs. Diazepam for Spasticity (Roussan et al.,
1985)

Study Design: A double-blind, crossover study.[13][14]

Participants: 13 patients with spasticity.[13][14]

Duration: 19 weeks.[13][14]
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Intervention: Patients received either Baclofen (25 to 60 mg per day) or Diazepam (10 to 40

mg per day).[13][14]

Outcome Measures: Overall improvement and patient preference. Side effects were also

recorded.[13][14]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.semanticscholar.org/paper/Baclofen-versus-diazepam-for-the-treatment-of-and-Roussan-Terrence/03ae00fe5c6d7f74b6ba2ea6758518feaa316ddd
https://pubmed.ncbi.nlm.nih.gov/3906673/
https://www.semanticscholar.org/paper/Baclofen-versus-diazepam-for-the-treatment-of-and-Roussan-Terrence/03ae00fe5c6d7f74b6ba2ea6758518feaa316ddd
https://pubmed.ncbi.nlm.nih.gov/3906673/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044364?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


13 Patients
with Spasticity

Randomization

Group A
(Baclofen)

Group B
(Diazepam)

Treatment Period 1

Washout Period

Crossover

Group A
(Diazepam)

Group B
(Baclofen)

Treatment Period 2

Data Analysis
(Efficacy & Side Effects)

Click to download full resolution via product page

Workflow of a double-blind crossover study.
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Baclofen vs. Tolperisone in Spinal Cord Injury (Luo et
al., 2017)

Study Design: A comparative study.

Participants: 150 patients with spasticity caused by spinal cord injury, divided into two groups

of 75.[17]

Duration: 6 weeks.[17]

Intervention: Group I received Baclofen, and Group II received Tolperisone.[17]

Outcome Measures:

Muscle tone: Modified Ashworth Scale (MAS).[17]

Muscle strength: Medical Research Council (MRC) scale.[17]

Functional outcome: Barthel Index.[17]

Overall efficacy: Coefficient of efficacy.[17]

Safety and Tolerability
Lanperisone: Generally well-tolerated, with a low frequency of side effects.[12]

Baclofen: Common side effects include drowsiness, dizziness, weakness, and fatigue.

Abrupt withdrawal can lead to severe rebound spasticity and a hypermetabolic state.[6]

Diazepam: The most common side effect is sedation or drowsiness.[13][14] It also carries a

risk of dependence and withdrawal symptoms. Due to its broad action, it can cause more

systemic side effects compared to more targeted muscle relaxants.[20]

Conclusion
Baclofen and Diazepam have demonstrated comparable efficacy in reducing spasticity,

although some studies suggest Baclofen may be superior for certain types of spasticity, such
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as flexor spasticity in spinal cord injuries.[16] Diazepam is consistently associated with a

higher incidence of sedation.[13][14][15]

Lanperisone appears to be a potent muscle relaxant with a longer duration of action

compared to similar drugs like eperisone.[1] Indirect comparisons through tolperisone

suggest it may offer a better safety profile and lead to greater improvements in functional

outcomes for daily living compared to Baclofen, with fewer sedative effects.[17][18][19]

The choice of muscle relaxant should be guided by the specific clinical context, considering

the desired balance between efficacy and the potential for side effects, particularly sedation.

Direct comparative trials of Lanperisone against Baclofen and Diazepam are needed to

definitively establish its relative efficacy and safety.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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